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Compound of Interest

Compound Name: Propetamphos

Cat. No.: B1679636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of technical grade propetamphos. The information is presented to support

research, development, and safety assessment activities involving this organophosphate

insecticide. All quantitative data are summarized in structured tables for ease of reference and

comparison. Furthermore, detailed descriptions of standard experimental protocols for

determining these properties are provided.

General and Chemical Identity
Propetamphos is an organophosphate insecticide and acaricide. The technical grade material

is a yellowish, oily liquid at room temperature.[1][2][3] It is primarily used for the control of

household and public health pests, as well as ectoparasites in veterinary applications.[1] The

active ingredient acts as a cholinesterase inhibitor, leading to rapid knockdown and mortality in

target pests.
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Identifier Value

Chemical Name
(E)-O-2-isopropoxycarbonyl-1-methylvinyl O-

methyl ethylphosphoramidothioate

CAS Number 31218-83-4

Molecular Formula C₁₀H₂₀NO₄PS

Molecular Weight 281.31 g/mol

Synonyms Blotic, Safrotin, Seraphos

Physical Properties
The physical characteristics of a substance are critical for understanding its behavior in various

applications and environments. Key physical properties of technical grade propetamphos are

detailed below.

Property Value Temperature (°C) Pressure

Physical State Yellowish, oily liquid Room Temperature N/A

Boiling Point 87-89 °C N/A
0.005 mm Hg / 6.65 x

10⁻⁴ kPa

Density 1.1294 g/cm³ 20 N/A

Vapor Pressure 1.43 x 10⁻⁵ mmHg 25 N/A

1.9 mPa 20 N/A

Refractive Index 1.495 20 N/A

Chemical and Physicochemical Properties
The chemical properties of propetamphos dictate its reactivity, stability, and environmental

fate.
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Property Value Temperature (°C) Conditions

Water Solubility 110 mg/L 24 N/A

Solubility in Organic

Solvents

Readily miscible/very

soluble in acetone,

ethanol, methanol,

hexane, diethyl ether,

dimethyl sulfoxide,

chloroform, and

xylene.

N/A N/A

Octanol-Water

Partition Coefficient

(log Kow)

3.82 N/A N/A

Dissociation Constant

(pKa)
13.67 23 N/A

Stability

Stable during storage

(shelf life ≥ 2 years)

and to light.

20 N/A

Hydrolytic Stability
Half-life of 365 days at

pH 6.
25 N/A

Half-life of 11 days at

pH 3.
25 N/A

Half-life of 41 days at

pH 9.
25 N/A

In aqueous media

exposed to sunlight,

the half-life is

approximately 5 days.

N/A N/A

Experimental Protocols
The determination of the physical and chemical properties of chemical substances like

propetamphos is guided by standardized protocols to ensure accuracy and reproducibility.
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The following are summaries of relevant OECD (Organisation for Economic Co-operation and

Development) guidelines.

Boiling Point (OECD Guideline 103)
This guideline describes methods for determining the boiling point of a substance. For a

compound like propetamphos, which has a high boiling point and is subject to decomposition

at atmospheric pressure, a method involving distillation under reduced pressure is appropriate.

The boiling point is determined by observing the temperature at which the liquid boils under a

specific, reduced pressure. The observed temperature is then corrected to standard

atmospheric pressure.

Density (OECD Guideline 109)
This guideline outlines methods for determining the density of liquids and solids. For a liquid

like propetamphos, a common method is the use of a pycnometer. The pycnometer is a flask

with a precisely known volume. The density is calculated from the mass of the substance that

fills the pycnometer at a defined temperature.

Vapor Pressure (OECD Guideline 104)
This guideline provides several methods for determining the vapor pressure of a substance.

For a compound with a low vapor pressure like propetamphos, the vapor pressure balance

method or a gas saturation method would be suitable. In the gas saturation method, a stream

of inert gas is passed through or over the substance at a known rate, and the amount of

substance that volatilizes is measured. The vapor pressure is then calculated from this data.

Water Solubility (OECD Guideline 105)
This guideline describes methods for determining the solubility of a substance in water. The

flask method is a common approach. In this method, a saturated solution of the substance in

water is prepared by shaking an excess of the substance with water at a constant temperature

until equilibrium is reached. The concentration of the substance in the aqueous phase is then

determined by a suitable analytical method.

Octanol-Water Partition Coefficient (OECD Guideline 107
& 117)
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The n-octanol/water partition coefficient (Kow) is a measure of a substance's lipophilicity.

OECD Guideline 107 (Shake Flask Method): This method involves dissolving the substance

in a mixture of n-octanol and water and shaking it until equilibrium is reached. The

concentrations of the substance in the n-octanol and water phases are then measured, and

the partition coefficient is calculated as the ratio of these concentrations.

OECD Guideline 117 (HPLC Method): This is a chromatographic method where the retention

time of the substance on a reverse-phase HPLC column is measured. The retention time is

correlated with the known log Kow values of a series of reference compounds, allowing for

the determination of the log Kow of the test substance.

Hydrolysis as a Function of pH (OECD Guideline 111)
This guideline is used to determine the rate of abiotic hydrolysis of a chemical in aqueous

solutions at different pH values (typically 4, 7, and 9). The test substance is dissolved in sterile

buffer solutions of the respective pHs and incubated at a constant temperature in the dark.

Samples are taken at various time intervals and analyzed for the concentration of the parent

substance to determine its rate of degradation.

Visualizations
The following diagram illustrates the logical relationships between the core physical and

chemical properties of propetamphos and their implications for its environmental behavior and

biological interactions.
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Caption: Interrelationship of Propetamphos Properties and their Implications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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